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This technical guide provides a comprehensive summary of the current scientific understanding

of Kumujancine, a member of the β-carboline alkaloid family. Due to the limited specific

research on this compound, this document focuses on its chemical identity and places it within

the broader context of its alkaloid class, which is known for a wide range of pharmacological

activities.

Chemical Structure and Properties
Kumujancine is chemically identified as 4-Methoxy-β-carboline-1-carbaldehyde or 4-methoxy-

9H-pyrido[3,4-b]indole-1-carboxaldehyde.[1] Its fundamental chemical and physical properties

are summarized below.
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Property Value Reference

CAS Number 92631-69-1 [1]

Molecular Formula C13H10N2O2 [1]

Molecular Weight 226.23 g/mol [1]

IUPAC Name
4-methoxy-9H-pyrido[3,4-

b]indole-1-carbaldehyde

Synonyms
4-Methoxy-β-carboline-1-

carbaldehyde, Kumujansine
[1]

Density 1.372 g/cm³

Boiling Point 487°C at 760 mmHg

Flash Point 248.3°C

Biological Activity and Therapeutic Potential
As of the date of this document, specific biological activities for Kumujancine have not been

extensively reported in peer-reviewed literature. However, its structural classification as a β-

carboline alkaloid suggests potential pharmacological relevance. The β-carboline alkaloid

family, to which Kumujancine belongs, is known to exhibit a wide spectrum of biological

effects.[2] These activities include, but are not limited to, antimicrobial, anti-inflammatory, and

cytotoxic effects.[2]

Further research is required to elucidate the specific biological profile of Kumujancine and to

determine if it shares the pharmacological properties of other members of its chemical class.

Experimental Protocols
Detailed experimental protocols for the synthesis, isolation, or biological evaluation of

Kumujancine are not readily available in the public scientific literature. The synthesis of other

β-carboline derivatives often involves multi-step chemical reactions, but a specific, validated

protocol for Kumujancine has not been identified in the conducted research.

Signaling Pathways and Mechanisms of Action
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There is currently no available information on the specific signaling pathways modulated by

Kumujancine or its mechanism of action. Elucidating these would be a critical step in

understanding its potential therapeutic applications and is a clear area for future research.

Logical Relationship of Available Information
The following diagram illustrates the current state of knowledge regarding Kumujancine,

highlighting the foundational chemical data and the knowledge gap in its biological functions.

Figure 1. A diagram illustrating the known chemical information for Kumujancine and the areas

requiring further investigation.

Conclusion and Future Directions
Kumujancine is a chemically defined β-carboline alkaloid with established structural and basic

physical properties. However, a significant gap exists in the scientific literature regarding its

biological activity, mechanism of action, and the experimental protocols necessary for its study.

The known pharmacological profile of the broader β-carboline alkaloid family suggests that

Kumujancine could possess interesting biological properties. Therefore, future research efforts

should be directed towards the biological screening of Kumujancine to identify any potential

therapeutic effects, followed by mechanistic studies to understand its mode of action at a

molecular level. Such studies would be invaluable for the drug development community and

could unveil new therapeutic avenues.
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kumujancine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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